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Compound of Interest

Compound Name: 4-Ethyl-2-methylaniline

Cat. No.: B3056488 Get Quote

In-depth Technical Guide: Safety, Hazards, and GHS Classification of 4-Ethyl-2-methylaniline

For Researchers, Scientists, and Drug Development Professionals

Section 1: Executive Summary and Hazard
Assessment Approach
4-Ethyl-2-methylaniline (CAS: 71757-56-7) is a substituted aniline derivative with potential

applications in organic synthesis and pharmaceutical development.[1][2] However, a critical

review of publicly available safety data reveals a significant gap: there is no comprehensive,

officially registered GHS classification or detailed toxicological profile specifically for this

compound. This absence of specific data necessitates a cautious and scientifically rigorous

approach to hazard assessment.

This guide addresses this data gap by employing a toxicological read-across analysis. This

method leverages data from structurally analogous chemicals to predict the hazard profile of 4-
Ethyl-2-methylaniline. The primary analogues selected for this assessment are:

o-Toluidine (2-methylaniline): Shares the o-methylaniline core structure.

4-Ethylaniline: Shares the p-ethylaniline core structure.

2-Ethyl-6-methylaniline: An isomer, providing insight into the toxicological contribution of the

substituent positions.
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Based on the severe hazards associated with these analogues—including high acute toxicity,

carcinogenicity, and organ damage—it is imperative to handle 4-Ethyl-2-methylaniline as a

substance of high concern.[3][4] This guide provides a provisional GHS classification and

outlines stringent safety protocols that reflect the predicted hazard profile, ensuring a self-

validating system of safety for laboratory professionals.

Section 2: Physicochemical Properties
Understanding the basic physicochemical properties is foundational to a robust risk

assessment.

Property Value Source

CAS Number 71757-56-7 [1][5]

Molecular Formula C₉H₁₃N [1][5]

Molecular Weight 135.21 g/mol [1][5]

Appearance

Predicted to be a liquid,

possibly yellow to brown, may

darken on exposure to air and

light.

Inferred from analogues

Solubility
Predicted to be slightly soluble

in water.
Inferred from analogues

Section 3: Predicted GHS Classification and Hazard
Analysis (via Read-Across)
A direct GHS classification for 4-Ethyl-2-methylaniline is not available.[5] Therefore, a

provisional classification is derived from the known hazards of its structural analogues.

GHS Classification of Analogue Compounds
The following table summarizes the GHS classifications for key structural analogues, which

form the basis of our predictive assessment.
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Hazard Class
o-Toluidine (2-
methylaniline)[5]

4-Ethylaniline
2-Ethyl-6-
methylaniline[6]

Acute Toxicity, Oral Category 3 Category 3 Category 4

Acute Toxicity, Dermal Not Classified Category 3 Category 4

Acute Toxicity,

Inhalation
Category 3 Category 3 Category 4

Skin Corrosion /

Irritation

Category 2 (Causes

skin irritation)
No Data No Data

Serious Eye Damage /

Irritation

Category 1 or 2

(Causes serious eye

damage/irritation)

No Data No Data

Carcinogenicity
Category 1B (May

cause cancer)
No Data No Data

Specific Target Organ

Toxicity (Repeated)
Not Classified

Category 2 (Blood,

Hematopoietic

System)

No Data

Hazardous to the

Aquatic Environment

(Acute)

Category 1 No Data No Data

Hazardous to the

Aquatic Environment

(Chronic)

Category 1 No Data Category 3

Provisional GHS Classification for 4-Ethyl-2-
methylaniline
Based on the data above, a conservative, provisional GHS classification for 4-Ethyl-2-
methylaniline is proposed. It is strongly recommended to handle the compound according to

these hazards until specific data becomes available.
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Hazard Class Pictogram Signal Word
Provisional Hazard
Statement(s)

Acute Toxicity (Oral,

Dermal, Inhalation)
Skull and Crossbones Danger

H301+H311+H331:

Toxic if swallowed, in

contact with skin, or if

inhaled.

Carcinogenicity Health Hazard Danger
H350: May cause

cancer.

Skin Corrosion /

Irritation
Exclamation Mark Warning

H315: Causes skin

irritation.

Serious Eye Damage /

Irritation
Exclamation Mark Warning

H319: Causes serious

eye irritation.

Specific Target Organ

Toxicity (Repeated)
Health Hazard Warning

H373: May cause

damage to organs

(likely blood and

hematopoietic system)

through prolonged or

repeated exposure.

Hazardous to the

Aquatic Environment
Environment Warning

H411: Toxic to aquatic

life with long lasting

effects.

In-Depth Hazard Analysis
Acute Toxicity: Substituted anilines are well-known for their systemic toxicity. The primary

mechanism involves absorption into the body, leading to the formation of methemoglobin,

which impairs the oxygen-carrying capacity of the blood and can cause cyanosis (a bluish

discoloration of the skin).[3] The onset of symptoms may be delayed. Given that both o-

toluidine and 4-ethylaniline are classified as Category 3 (Toxic), it is prudent to assume 4-
Ethyl-2-methylaniline exhibits similar high acute toxicity.[5]

Carcinogenicity:This is a critical concern. o-Toluidine is classified as a Category 1B

carcinogen ("May cause cancer") and is listed by the EPA as a probable human carcinogen,
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strongly associated with bladder cancer.[3][5] The structural similarity is significant, and

therefore, 4-Ethyl-2-methylaniline must be handled as a suspected carcinogen. All work

must be conducted with stringent engineering controls to minimize exposure.

Skin and Eye Irritation: o-Toluidine is known to cause serious eye irritation and skin irritation.

[1][5] Anilines as a class can be readily absorbed through the skin, making dermal contact a

significant route of exposure not just for local irritation but also for systemic toxicity.[3]

Specific Target Organ Toxicity (Repeated Exposure) (STOT-RE): 4-Ethylaniline is known to

cause damage to the blood and hematopoietic system through prolonged or repeated

exposure. Chronic exposure to o-toluidine has been linked to anemia, spleen, and liver

effects.[3] This suggests a high likelihood of similar target organ effects for 4-Ethyl-2-
methylaniline.

Section 4: Safe Handling and Exposure Control
Protocols
A self-validating safety system requires that protocols are designed to be effective even with

incomplete data. The following protocols are based on the conservative, predicted hazard

profile.

Engineering Controls: The Primary Barrier
The causality behind mandating engineering controls is the high acute toxicity and suspected

carcinogenicity of the compound. Personal protective equipment (PPE) is a last line of defense.

Primary Handling: All weighing, transfers, and reactions involving 4-Ethyl-2-methylaniline,

whether neat or in solution, must be conducted inside a certified chemical fume hood.

High-Energy Operations: Any procedures that could generate aerosols (e.g., sonication,

vigorous mixing) should be performed in a containment device such as a glove box.

Ventilation: Ensure the laboratory has a negative pressure differential relative to adjacent

non-laboratory areas and that the ventilation system provides an adequate number of air

changes per hour.

Personal Protective Equipment (PPE)
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Hand Protection: Due to the high potential for dermal absorption, double-gloving is required.

Use a heavier, chemical-resistant outer glove (e.g., nitrile, neoprene) over a thinner inner

glove.[4] Gloves must be inspected before use and changed immediately if contamination is

suspected.

Eye Protection: Chemical safety goggles are mandatory. A face shield should also be worn

over the goggles, especially when handling larger quantities (>50 mL) or during any transfer

operation where splashing is possible.[3]

Skin and Body Protection: A lab coat is required at all times. For tasks with a higher risk of

splashes, a chemically resistant apron is also necessary. Do not wear shorts or open-toed

shoes in the laboratory.

Respiratory Protection: Not typically required if work is performed within a certified fume

hood. If engineering controls fail or for emergency response, a full-face respirator with an

organic vapor cartridge is necessary.[6]

Storage and Disposal
Storage: Store in a tightly sealed, clearly labeled container. The storage location should be a

cool, dry, well-ventilated area designated for toxic and carcinogenic chemicals, away from

incompatible materials such as strong oxidizing agents and acids.

Disposal: All waste containing 4-Ethyl-2-methylaniline must be treated as hazardous waste.

Dispose of contents and containers in accordance with local, regional, and national

regulations. Do not dispose of down the drain.

Section 5: Emergency and First-Aid Procedures
Rapid and correct response to an exposure is critical.

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has

stopped, provide artificial respiration (do not use mouth-to-mouth). Seek immediate medical

attention.[4]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek immediate medical
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attention.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[1]

Ingestion:Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention immediately.[1]

Section 6: Experimental Workflow Visualization
The following diagrams illustrate the logical frameworks underpinning the safety

recommendations in this guide.

Analogue Data

Target Compound Assessment

Provisional Hazard Profile

o-Toluidine
(CAS 95-53-4)

- High Acute Toxicity
- Carcinogen (1B)

4-Ethyl-2-methylaniline
(CAS 71757-56-7)
(No Direct Data)

Shares
o-methylaniline

core

4-Ethylaniline
(CAS 589-16-2)

- High Acute Toxicity
- STOT RE 2 (Blood)

Shares
p-ethylaniline

core

2-Ethyl-6-methylaniline
(CAS 24549-06-2)

- Moderate Acute Toxicity

Isomer

Predicted Hazards:
- High Acute Toxicity

- Suspected Carcinogen
- Skin/Eye Irritant

- STOT RE (Blood)

Synthesize
(Conservative Approach)
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Caption: Logic diagram for the read-across hazard assessment of 4-Ethyl-2-methylaniline.
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Caption: Decision workflow for safely handling chemicals with predicted high hazards.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b3056488?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3056488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Section 7: References
Penta Chemicals. (2024). o-Toluidine - SAFETY DATA SHEET. Retrieved from 5

Deepak Nitrite Ltd. (2023). SAFETY DATA SHEET Ortho-Toluidine. Retrieved from --

INVALID-LINK--

PubChem. 4-Ethyl-2-methylaniline. National Center for Biotechnology Information.

Retrieved from --INVALID-LINK--

U.S. Environmental Protection Agency (EPA). 2-Methylaniline (o-Toluidine). Retrieved from 3

ChemBK. 2-methylaniline. Retrieved from --INVALID-LINK--

Guidechem. 4-Ethyl-2-methylaniline. Retrieved from 7

Fisher Scientific. SAFETY DATA SHEET: o-Toluidine. Retrieved from --INVALID-LINK--

Fisher Scientific. SAFETY DATA SHEET: 4-Ethylaniline. Retrieved from --INVALID-LINK--

ChemScience. (2023). Safety Data Sheet: o-Toluidine reagent. Retrieved from 1

TCI Chemicals. SAFETY DATA SHEET: 4,4'-Methylenebis(2-ethyl-6-methylaniline).

Retrieved from --INVALID-LINK--

Chemsrc. 4-ethyl-2-methylaniline. Retrieved from --INVALID-LINK--

Capot Chemical. (2013). MSDS of 2-Fluoro-N-methylaniline. Retrieved from --INVALID-LINK-

-

PubChem. 2-Ethyl-6-methylaniline. National Center for Biotechnology Information. Retrieved

from --INVALID-LINK--

Capot Chemical. (2025). material safety data sheet. Retrieved from --INVALID-LINK--

CPAChem. (2023). Safety data sheet. Retrieved from --INVALID-LINK--

Fisher Scientific. (2009). SAFETY DATA SHEET. Retrieved from --INVALID-LINK--

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/o-Toluidine_1577_4.0.pdf
https://www.benchchem.com/product/b3056488?utm_src=pdf-body
https://www.epa.gov/sites/default/files/2016-09/documents/o-toluidine.pdf
https://www.benchchem.com/product/b3056488?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/4-ethyl-2-methylaniline-dic3062193.html
https://www.chemscience.com/assets/uploads/safety_datasheet/R022-sds.pdf
https://www.benchchem.com/product/b3056488?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3056488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Merck Millipore. SAFETY DATA SHEET. Retrieved from --INVALID-LINK--

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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